Cas no 62537-75-1 (Benzenamine, 3-(4-nitro-1H-pyrazol-1-yl)-)

Benzenamine, 3-(4-nitro-1H-pyrazol-1-yl)- structure
62537-75-1 structure
Product Name:Benzenamine, 3-(4-nitro-1H-pyrazol-1-yl)-
CAS No:62537-75-1
MF:C9H8N4O2
MW:204.18542098999
CID:441256
PubChem ID:12346898
Update Time:2025-04-19

Benzenamine, 3-(4-nitro-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-(4-nitro-1H-pyrazol-1-yl)-
    • 3-(4-nitropyrazol-1-yl)aniline
    • DTXSID20492842
    • 62537-75-1
    • 3-(4-Nitro-1H-pyrazol-1-yl)aniline
    • Inchi: 1S/C9H8N4O2/c10-7-2-1-3-8(4-7)12-6-9(5-11-12)13(14)15/h1-6H,10H2
    • InChI Key: XXIKZZNOJOLJIL-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=NN(C=1)C1C=CC=C(C=1)N)=O

Computed Properties

  • Exact Mass: 204.06484
  • Monoisotopic Mass: 204.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 89.7Ų

Experimental Properties

  • PSA: 86.98

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